Cas no 1361813-10-6 (4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile
• CAS No: 1361813-10-6
• MF: C₁₀H₁₁F₂N₃O
• MW: 227.210648775101
• CID: 4932168
• Update Time: 2025-05-25

4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile

• Inchi： 1S/C10H11F2N3O/c1-16-8-5-15-7(2-3-13)9(10(11)12)6(8)4-14/h5,10H,2,4,14H2,1H3
• InChI Key： PZPWIRAPVJSRRJ-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=NC=C(C=1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 0
• Topological Polar Surface Area: 71.9

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile

Comprehensive Overview of 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile (CAS No. 1361813-10-6)

The compound 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile (CAS No. 1361813-10-6) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and aminomethyl functional groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in CAS No. 1361813-10-6 is particularly noteworthy, as it mimics the steric and electronic properties of a hydroxyl group while offering improved resistance to oxidative degradation. This characteristic aligns with the growing trend of incorporating fluorine atoms into drug candidates to optimize their pharmacokinetic profiles.

The 5-methoxy substitution in 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile further enhances its utility in medicinal chemistry. Methoxy groups are known to influence lipophilicity and membrane permeability, making this compound a promising scaffold for CNS-targeted therapies. Additionally, the acetonitrile moiety provides a reactive handle for further derivatization, enabling the synthesis of diverse heterocyclic systems.

From an industrial perspective, the synthesis of CAS No. 1361813-10-6 involves multi-step organic transformations, including selective fluorination and reductive amination. Recent advancements in continuous flow chemistry have improved the scalability and safety of these processes, addressing key challenges in large-scale production. Environmental considerations are also paramount, with green chemistry principles being applied to minimize waste and energy consumption during synthesis.

The analytical characterization of 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile typically employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Purity and stability studies are critical, given the compound's sensitivity to moisture and light. Proper storage conditions, including inert atmospheres and low temperatures, are recommended to maintain its integrity over extended periods.

In the context of current research trends, CAS No. 1361813-10-6 has garnered attention for its potential applications in precision medicine. Its structural motifs are being explored in the design of targeted therapies for oncology and infectious diseases. Furthermore, computational modeling studies suggest that this compound could interact with specific enzyme active sites, paving the way for structure-activity relationship (SAR) investigations.

As regulatory requirements for new chemical entities become increasingly stringent, the documentation and safety profiling of 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile are essential. Comprehensive toxicological assessments and impurity profiling are being conducted to ensure compliance with international standards such as ICH guidelines. These efforts underscore the compound's potential for translation into clinical development.

Looking ahead, the exploration of fluorinated heterocycles like CAS No. 1361813-10-6 is expected to expand, particularly in the realms of sustainable chemistry and biodegradable materials. Innovations in catalytic fluorination and C-H activation methodologies may further streamline its production, making it more accessible to researchers worldwide. The integration of artificial intelligence in molecular design could also unlock novel applications for this versatile building block.

In summary, 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile represents a compelling case study in modern synthetic chemistry. Its multifaceted properties and broad applicability position it as a key player in the next generation of therapeutic and agrochemical innovations. Continued interdisciplinary collaboration will be crucial in fully realizing its potential across diverse scientific domains.